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Compound of Interest

Compound Name: Benzaldehyde-2,3,4,5,6-d5

Cat. No.: B125877 Get Quote

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,

specifications, and applications of Benzaldehyde-d5 with an isotopic purity of 99 atom % D.

This deuterated analog of benzaldehyde is a valuable tool in pharmaceutical research and

development, particularly in drug metabolism and pharmacokinetic (DMPK) studies.

Commercial Availability
Benzaldehyde-d5 (C₆D₅CHO), with a 99 atom % deuterium enrichment, is readily available

from several reputable suppliers of stable isotope-labeled compounds. Researchers can

procure this product in various quantities to suit their experimental needs. Key suppliers

include:

Sigma-Aldrich (Merck): A major supplier of chemicals and laboratory equipment, offering

Benzaldehyde-d5 with high isotopic and chemical purity.[1]

CDN Isotopes: Specializes in the manufacturing and distribution of deuterated compounds

for various scientific applications.[2]

VIVAN Life Sciences: A provider of stable isotope-labeled compounds, including

Benzaldehyde-d5, for research and development purposes.[3]
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The following table summarizes the key quantitative data for commercially available 99 atom %

D Benzaldehyde-d5, allowing for easy comparison between suppliers.

Specification Sigma-Aldrich[1] CDN Isotopes[2]
VIVAN Life

Sciences[3]

Product Number 488119 D-2553 VLDL-00172

CAS Number 14132-51-5 14132-51-5 14132-51-5

Molecular Formula C₆D₅CHO C₆D₅CHO C₇HD₅O

Molecular Weight 111.15 g/mol 111.15 g/mol 111.15 g/mol

Isotopic Purity 99 atom % D 99 atom % D Not Specified

Chemical Purity ≥99% (CP) ≥96% Not Specified

Appearance
Colorless to light

yellow liquid
Not Specified Not Specified

Density 1.094 g/mL at 25 °C Not Specified Not Specified

Boiling Point 178-179 °C (lit.) Not Specified Not Specified

Melting Point -26 °C (lit.) Not Specified Not Specified

Refractive Index n20/D 1.545 (lit.) Not Specified Not Specified

Experimental Protocols
The primary application of Benzaldehyde-d5 in drug development is as an internal standard for

quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS). The

following is a generalized experimental protocol for its use in a pharmacokinetic study.
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In Vivo Pharmacokinetic Study Workflow
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Caption: Workflow for an in vivo pharmacokinetic study utilizing a deuterated internal standard.
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Methodology:

Animal Dosing: Administer the non-deuterated therapeutic agent to laboratory animals (e.g.,

rats, mice) at a predetermined dose.[4][5]

Sample Collection: Collect biological samples (e.g., blood, plasma, urine) at various time

points post-administration.[4]

Sample Preparation:

To a known volume of the biological sample, add a precise amount of Benzaldehyde-d5

solution of a known concentration. This serves as the internal standard.

Perform protein precipitation by adding a solvent such as acetonitrile.

Centrifuge the sample to pellet the precipitated proteins.

Collect the supernatant for analysis.[4]

LC-MS/MS Analysis:

Inject the supernatant into an LC-MS/MS system.

Develop a chromatographic method to separate the analyte (non-deuterated

benzaldehyde or its metabolite) from the internal standard (Benzaldehyde-d5) and other

matrix components.

Optimize the mass spectrometer settings to monitor specific parent-to-daughter ion

transitions for both the analyte and the internal standard.

Quantification:

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration in a series of standard samples.

Determine the concentration of the analyte in the experimental samples by interpolating

their peak area ratios on the calibration curve. The use of a deuterated internal standard

corrects for variations in sample preparation and instrument response.[6][7]
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Signaling and Metabolic Pathways
Benzaldehyde is metabolized in vivo, primarily through oxidation to benzoic acid. This

metabolic pathway is a key area of investigation in drug development, as the rate and extent of

metabolism can significantly impact the efficacy and safety of a drug candidate.
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Caption: The primary metabolic pathway of benzaldehyde in vivo.

Benzaldehyde is absorbed and rapidly metabolized to benzoic acid in the skin and other

tissues.[8][9] This conversion is primarily catalyzed by aldehyde dehydrogenase (ALDH)

enzymes.[10] The resulting benzoic acid then undergoes Phase II conjugation with glycine to

form hippuric acid or with glucuronic acid to form benzoyl glucuronide, both of which are then

excreted in the urine.[8]
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The quality of deuterated standards is paramount for accurate and reproducible results.

Suppliers of Benzaldehyde-d5 employ rigorous quality control measures to ensure high isotopic

enrichment and chemical purity.
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Caption: A typical workflow for the synthesis and quality control of deuterated compounds.
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Key Analytical Techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the identity and

structure of the molecule and to determine the position and percentage of deuterium

incorporation.

Mass Spectrometry (MS): Confirms the molecular weight of the deuterated compound and is

used to assess isotopic enrichment.

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC):

Employed to determine the chemical purity of the compound and to identify any non-

deuterated impurities.

The synthesis of Benzaldehyde-d5 typically involves the formylation of deuterated benzene or

the reduction of a deuterated benzoic acid derivative. The crude product is then purified using

techniques such as distillation or chromatography to achieve the desired high chemical purity.

[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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